3-[2,4-Bis(2-methylbutan-2-yl)phenoxy]propanenitrile

• CAS No.: 64755-43-7
• Molecular Formula: C19H29NO
• Molecular Weight: 287.4 g/mol
• IUPAC Name: 3-[2,4-bis(2-methylbutan-2-yl)phenoxy]propanenitrile
• InChI: InChI=1S/C19H29NO/c1-7-18(3,4)15-10-11-17(21-13-9-12-20)16(14-15)19(5,6)8-2/h10-11,14H,7-9,13H2,1-6H3
• InChI Key: DPJQRMPVAXQTFS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1=CC(=C(C=C1)OCCC#N)C(C)(C)CC

Description

3-[2,4-Bis(2-methylbutan-2-yl)phenoxy]propanenitrile is an organic compound with the molecular formula C19H29NO It is characterized by the presence of a phenoxy group substituted with two 2-methylbutan-2-yl groups at the 2 and 4 positions, and a propanenitrile group attached to the phenoxy ring

Preparation Methods

The synthesis of 3-[2,4-Bis(2-methylbutan-2-yl)phenoxy]propanenitrile typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 2,4-bis(2-methylbutan-2-yl)phenol.

Reaction with Propanenitrile: The phenol is then reacted with propanenitrile under specific conditions to form the desired product. The reaction conditions often involve the use of a base such as sodium hydride or potassium carbonate to deprotonate the phenol, followed by the addition of propanenitrile.

Purification: The crude product is purified using techniques such as column chromatography or recrystallization to obtain pure this compound.

Chemical Reactions Analysis

3-[2,4-Bis(2-methylbutan-2-yl)phenoxy]propanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The nitrile group can undergo nucleophilic substitution reactions with reagents such as amines or alcohols, forming amides or esters.

Scientific Research Applications

3-[2,4-Bis(2-methylbutan-2-yl)phenoxy]propanenitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 3-[2,4-Bis(2-methylbutan-2-yl)phenoxy]propanenitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to involve interactions with cellular signaling pathways and metabolic processes.

Comparison with Similar Compounds

3-[2,4-Bis(2-methylbutan-2-yl)phenoxy]propanenitrile can be compared with other similar compounds, such as:

3-[2,4-Bis(2-methylbutan-2-yl)phenoxy]acetyl derivatives: These compounds have similar structural features but differ in the functional groups attached to the phenoxy ring.

Bis(2,4-bis(2-methylbutan-2-yl)phenyl) derivatives: These compounds have two phenyl rings substituted with 2-methylbutan-2-yl groups, offering different chemical properties and applications.